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Available Information on a Related Compound:
4-AcO-DMT

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-acetoxy EPT

CAS No.: 2750249-90-0

Cat. No.: S11217290

While not the compound you asked about, the search results contain detailed data on 4-AcO-DMT
(Psilacetin), a synthetic tryptamine with structural similarities that might offer some parallel insights. The

information below pertains solely to 4-AcO-DMT.

Pharmacological Profile of 4-AcO-DMT 4-AcO-DMT is a prodrug of psilocin (4-HO-DMT), meaning it
is converted into psilocin in the body. Its effects are mediated by agonist activity at serotonin receptors,

particularly the 5-HT2A receptor [1].

Property Description / Value

IUPAC Name 3-[2-(Dimethylamino)ethyl]-1H-indol-4-yl acetate [1]

Chemical Formula C14H1gN»05 [1]

Molar Mass 246.310 g-mol™1 [1]

Melting Point 172 to 173 °C (342 to 343 °F) [1]

Drug Class Serotonergic psychedelic; Hallucinogen [1]
Primary Target Serotonin 5-HT, receptor agonist [1]
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Property Description / Value

Legal Status (US) Federally unscheduled, but likely illegal under the Federal Analogue Act [1]

Key Receptor Affinities (K;, nM) The following table summarizes the binding affinity of its active

metabolite, psilocin, at various human receptors [1].

Receptor Affinity (K;, nM) Receptor Affinity (K;, nM)
5-HT 5 49-567 5-HTgp 70-84

5-HT,g 31-305 5-HTg 57-72

5-HT;p 19-36 5-HT, 3.5-72

5-HT,p 6.0-340 D3 101-8,900
5-HT,g 4.6-410 TAAR; (Rat) 1,400

5-HT,c 10-141 SERT 3,800—>10,000

Suggested Research Avenues

Since specific public data on 4-AcO-EPT is scarce, you may need to pursue these alternative research

strategies:

e Consult Specialized Databases: Search in-depth scientific databases like SciFinder or Reaxys,
which often contain synthetic pathways and analytical data for a wider range of compounds.

e Analyze Patent Literature: Investigate chemical and pharmaceutical patents, which can be a rich
source of detailed synthesis and purification procedures.

¢ Review Research on Analogues: A thorough review of the scientific literature on close structural
analogues (like 4-AcO-DMT, 4-HO-DPT, etc.) may provide a methodological foundation that can be
adapted.
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Critical Safety and Legal Considerations

Working with these compounds involves significant responsibilities.

o Safety First: The 4-AcO-DMT article highlights that products containing synthetic tryptamines have
been linked to serious adverse events, including seizures, loss of consciousness, and abnormal heart
rates [2]. The production process may also involve poorly understood solvents and acids, introducing
potential contaminants [2].

¢ Legal Status: Be acutely aware of the legal landscape. 4-AcO-DMT is considered a controlled
substance analogue in the U.S., making it illegal for human consumption, and its status varies
globally [1]. The same likely applies to 4-AcO-EPT.

Experimental Workflow for Novel Tryptamine Research

For a research project on a novel tryptamine like 4-AcO-EPT, the general workflow would involve multiple

stages from synthesis to pharmacological assessment, as shown in the following diagram:
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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